Cas no 13436-48-1 (1-methyl-1H-indazole)

• Product Name: 1-methyl-1H-indazole
• CAS No: 13436-48-1
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD00661658
• CID: 236152
• PubChem ID: 139456
• Update Time: 2025-04-19

1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indazole
• 1H-Indazole,1-methyl-
• 1-methylindazole
• 1H-Indazole,1-methyl
• 1-Methyl-1H-indazol
• 1-methylisoindazole
• N-methylbenzimidazole
• NSC195339
• 1H-Indazole, 1-methyl-
• FCH841786
• PB18505
• AM803165
• AX8059614
• Z9755
• M67457
• A806770
• CS-0054743
• 13436-48-1
• SY308233
• NSC 195339
• FT-0660056
• DTXSID40158670
• AKOS006274236
• AS-50411
• SCHEMBL47226
• P10138
• MFCD00661658
• InChI=1/C8H8N2/c1-10-8-5-3-2-4-7(8)6-9-10/h2-6H,1H
• NSC-195339
• J-006527
• 1-methyl-1H-indazole

• MDL： MFCD00661658
• Inchi： 1S/C8H8N2/c1-10-8-5-3-2-4-7(8)6-9-10/h2-6H,1H3
• InChI Key： CSUGQXMRKOKBFI-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.0315
• Melting Point: 60.5°C
• Boiling Point: 231.05°C
• Flash Point: 93.5°C
• Refractive Index: 1.6013 (estimate)
• PSA: 17.82000
• LogP: 1.57330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles